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For Researchers, Scientists, and Drug Development Professionals

Introduction
Cyanacure™, with the chemical name 1,2-bis(2-aminophenylthio)ethane, is a diamine curative

agent historically used in the production of polyurethane elastomers. It serves as a chain

extender and crosslinker for isocyanate-terminated prepolymers, such as Adiprene L-100, to

form robust polyurethane/urea elastomers. This technical guide provides an in-depth overview

of the core physical and chemical properties of Cyanacure™, including its performance

characteristics in polyurethane formulations.

Chemical and Physical Properties
Cyanacure™ is a solid at room temperature, appearing as a white or light tan powder with a

faint ester-like odor.[1] The fundamental chemical and physical properties of 1,2-bis(2-

aminophenylthio)ethane are summarized below.
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Property Value Reference

Chemical Name
1,2-bis(2-

aminophenylthio)ethane

Synonyms
Cyanacure, 2,2'-

(Ethylenedithio)dianiline
[1]

CAS Number 52411-33-3 [1]

Molecular Formula C₁₄H₁₆N₂S₂

Molecular Weight 276.4 g/mol [1]

Physical Form Solid, powder [2]

Appearance White or light tan [1]

Odor Ester-like [1]

Performance in Polyurethane Systems
When used as a curative for isocyanate-terminated prepolymers like Adiprene L-100,

Cyanacure™ imparts specific mechanical properties to the resulting elastomer.

Performance Property (with Adiprene L-
100)

Value

Pot Life 10 - 20 minutes

Hardness (Shore A) 90 - 95

Tear Strength Approximately 350 - 700 pli

Experimental Protocols
Synthesis of 1,2-bis(2-aminophenylthio)ethane
Two primary synthetic routes for 1,2-bis(2-aminophenylthio)ethane have been documented:

From Benzothiazole: This method involves the hydrolysis of benzothiazole using sodium

hydroxide, followed by a reaction with dichloroethane.[3]
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From 2-Aminothiophenol: This approach involves the deprotonation of 2-aminothiophenol

with a base like sodium ethoxide, followed by a reaction with dibromoethane.[3] A typical lab-

scale procedure involves the dropwise addition of dibromoethane to a refluxing solution of 2-

aminothiophenol and sodium in anhydrous ethanol. The crude product is then precipitated by

adding the reaction mixture to ice-water and can be further purified by crystallization from

ethanol.[3]

Curing Mechanism
The primary amine groups of Cyanacure™ are highly reactive towards the isocyanate (-NCO)

groups of the prepolymer. This reaction forms urea linkages, resulting in the formation of a

crosslinked polyurethane/urea elastomer. Each primary amine group contains two active

hydrogens, allowing it to react with two isocyanate groups, which leads to the development of a

robust polymer network.

Reactants

ProductIsocyanate-Terminated Prepolymer
(e.g., Adiprene L-100)

~R-NCO
Crosslinked Polyurethane/Urea Elastomer

~R-NH-CO-NH-R'-NH-CO-NH-R~

Reaction with
Primary Amine Groups

Cyanacure™ Curative
(1,2-bis(2-aminophenylthio)ethane)

H₂N-R'-NH₂

Forms Urea Linkages

Click to download full resolution via product page

Caption: Curing reaction of an isocyanate-terminated prepolymer with Cyanacure™.

Experimental Workflow for Polyurethane Elastomer
Characterization
The characterization of polyurethane elastomers cured with Cyanacure™ typically involves a

series of standardized tests to evaluate their mechanical properties.
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Sample Preparation
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Elongation Test
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Caption: Workflow for the preparation and mechanical testing of polyurethane elastomers.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1207773#physical-and-chemical-properties-of-
cyanacure-curative]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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